Cas no 1514591-22-0 (3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid
• CAS No: 1514591-22-0
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6014764
• PubChem ID: 83441891
• Update Time: 2025-09-26

3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid
• EN300-1451877
• 1514591-22-0

• Inchi： 1S/C9H12N2O3/c12-7(9(13)14)5-8-10-3-4-11(8)6-1-2-6/h3-4,6-7,12H,1-2,5H2,(H,13,14)
• InChI Key： LOCSNNJNRSIPJK-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=NC=CN1C1CC1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid

Comprehensive Overview of 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid (CAS No. 1514591-22-0)

In the realm of organic chemistry and pharmaceutical research, 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid (CAS No. 1514591-22-0) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazole and cyclopropyl moieties, is gaining attention for its potential applications in drug discovery and biochemical studies. Researchers are particularly intrigued by its structural complexity, which combines a hydroxypropanoic acid backbone with a 1-cyclopropyl-1H-imidazol-2-yl substituent, offering a versatile scaffold for further derivatization.

The compound's CAS number 1514591-22-0 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its molecular formula and weight are frequently queried in scientific literature, reflecting its relevance in synthetic chemistry. Recent trends in AI-driven drug design and computational chemistry have further spotlighted this molecule, as its structure aligns with motifs often targeted for enzyme inhibition and receptor modulation.

One of the most searched questions about 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid revolves around its synthetic routes and reaction mechanisms. Organic chemists are exploring efficient methodologies to construct its imidazole-cyclopropyl core, often leveraging catalyzed cyclization or multicomponent reactions. Additionally, its solubility and stability under physiological conditions are hot topics, as these properties dictate its viability in bioactive compound development.

From a pharmacological perspective, this compound's hydroxypropanoic acid segment is reminiscent of metabolites involved in cellular energy pathways, sparking hypotheses about its potential role in metabolic regulation. Meanwhile, the imidazole ring—a common feature in FDA-approved drugs—suggests possible interactions with biological targets such as kinases or GPCRs. These attributes make it a compelling candidate for structure-activity relationship (SAR) studies.

Environmental and green chemistry enthusiasts are also examining 1514591-22-0 for sustainable synthesis approaches. With growing emphasis on atom economy and reduced waste, researchers are investigating catalytic systems and biodegradable solvents to produce this compound. Such efforts align with global demands for eco-friendly pharmaceutical manufacturing.

In analytical chemistry, advanced techniques like HPLC, NMR, and mass spectrometry are employed to characterize 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid. Its chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control during large-scale production. These details are vital for laboratories focusing on high-purity compounds for research.

As the scientific community continues to explore CAS 1514591-22-0, its integration into combinatorial libraries and high-throughput screening platforms is accelerating. The compound's diverse reactivity positions it as a valuable building block for medicinal chemistry projects targeting infectious diseases, inflammatory disorders, and neurological conditions—areas dominating current healthcare discussions.

To summarize, 3-(1-cyclopropyl-1H-imidazol-2-yl)-2-hydroxypropanoic acid exemplifies the intersection of innovative synthesis and therapeutic potential. Its study not only advances fundamental chemistry but also addresses pressing questions in drug development and sustainable science, making it a noteworthy subject for ongoing research.